Cas no 112247-65-1 (Biotin-2-(2-pyridyldithio)ethylamide)

Biotin-2-(2-pyridyldithio)ethylamide structure
112247-65-1 structure
Product Name:Biotin-2-(2-pyridyldithio)ethylamide
CAS No:112247-65-1
MF:C17H24N4O2S3
MW:412.593059539795
MDL:MFCD01320375
CID:129579
PubChem ID:354335531
Update Time:2025-09-21

Biotin-2-(2-pyridyldithio)ethylamide Chemical and Physical Properties

Names and Identifiers

    • 1H-Thieno[3,4-d]imidazole-4-pentanamide,hexahydro-2-oxo-N-[2-(2-pyridinyldithio)ethyl]-, [3aS-(3aa,4b,6aa)]- (9CI)
    • Biotin-[2-(2-pyridyldithio)ethylamide]
    • N-[2-(2-Pyridyldithio)ethyl]biotinamide
    • (+)-Biotin-PDA
    • 1H-Thieno[3,4-d]imidazole-4-pentanamide,hexahydro-2-oxo-N-[2-(2-pyridinyldithio)ethyl]-, [3aS-...
    • BIOTIN-[2-(2-PYRIDYLTHIO)ETHYLAMIDE]
    • <i>N<
    • Biotin-[2-(pyridin-2-ylthio)ethylamide]
    • [3aS-(3aα,4β,6aα)]-Hexahydro-2-oxo-N-[2-(2-pyridinyldithio)ethyl]-1H-thieno[3,4-d]iMidazole-4-pentanaMide
    • 5-[(3aS,4S,6aR)-2-Oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl]-N-[2-(pyridin-2-yldisulphanyl)ethyl]pentanamide
    • 5-((3aS,4S,6aR)-2-Oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)-N-(2-(pyridin-2-yldisulfanyl)ethyl)pentanamide
    • Biotin-NH-CH2CH2-S-S-Pyr
    • 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[2-(pyridin-2-yldisulfanyl)ethyl]pentanamide
    • LCZC2671
    • P2471
    • 5-((3aS,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)-N-(2-(pyridin-2-yldisulfaneyl)ethyl)pentanamide
    • 112247-65-1
    • (+)-Biotin-NH-CH2CH2-S-S-pyr
    • Biotin-2-(2-pyridyldithio)ethylamide
    • MDL: MFCD01320375
    • Inchi: 1S/C17H24N4O2S3/c22-14(18-9-10-25-26-15-7-3-4-8-19-15)6-2-1-5-13-16-12(11-24-13)20-17(23)21-16/h3-4,7-8,12-13,16H,1-2,5-6,9-11H2,(H,18,22)(H2,20,21,23)/t12-,13-,16-/m0/s1
    • InChI Key: MAJOROISBURONW-XEZPLFJOSA-N
    • SMILES: S1C[C@H]2[C@@H]([C@@H]1CCCCC(NCCSSC1C=CC=CN=1)=O)NC(N2)=O

Computed Properties

  • Exact Mass: 412.10600
  • Monoisotopic Mass: 412.10613954g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 10
  • Complexity: 483
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 159Ų

Experimental Properties

  • Color/Form: No date available
  • Density: 1.4±0.1 g/cm3
  • Melting Point: 177-183°C
  • Boiling Point: 739.2±60.0 °C at 760 mmHg
  • Flash Point: 400.9±32.9 °C
  • Refractive Index: 1.657
  • PSA: 159.02000
  • LogP: 3.71240
  • Vapor Pressure: 0.0±2.4 mmHg at 25°C

Biotin-2-(2-pyridyldithio)ethylamide Security Information

Biotin-2-(2-pyridyldithio)ethylamide Pricemore >>

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